Cas no 524954-88-9 (3-Chloro-4-(pyridin-2-ylthio)phenylamine)
524954-88-9 structure
Product Name:3-Chloro-4-(pyridin-2-ylthio)phenylamine
CAS No:524954-88-9
MF:C11H9ClN2S
MW:236.720559835434
MDL:MFCD05855323
CID:3029110
PubChem ID:1506604
Update Time:2025-04-21
3-Chloro-4-(pyridin-2-ylthio)phenylamine Chemical and Physical Properties
Names and Identifiers
-
- [3-氯-4-(吡啶-2-基硫代)苯基]胺
- 3-chloro-4-(pyridin-2-ylsulfanyl)aniline
- 3-chloro-4-pyridin-2-ylsulfanylaniline
- [3-chloro-4-(pyridin-2-ylthio)phenyl]amine
- 3-Chloro-4-(pyridin-2-ylthio)aniline
- 3-chloro-4-(2-pyridinylsulfanyl)phenylamine
- 3-Chloro-4-(pyridin-2-ylsulfanyl)-phenylamine
- STK735148
- 3-chloro-4-(2-pyridylsulfanyl)aniline
- Z1262250747
- EN300-61913
- MFCD05855323
- ALBB-025248
- LS-08443
- 524954-88-9
- Benzenamine, 3-chloro-4-(2-pyridinylthio)-
- 996-101-0
- PACAIUWMHIKTMI-UHFFFAOYSA-N
- G22069
- AKOS000215171
- Z330803252
- SCHEMBL2977936
- AO-080/43378417
- CS-0216823
- BRD-K54481272-001-01-1
- 3-Chloro-4-(pyridin-2-ylthio)phenylamine
-
- MDL： MFCD05855323
- Inchi： 1S/C11H9ClN2S/c12-9-7-8(13)4-5-10(9)15-11-3-1-2-6-14-11/h1-7H,13H2
- InChI Key： PACAIUWMHIKTMI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1SC1C=CC=CN=1)N
Computed Properties
- Exact Mass: 236.0174972Da
- Monoisotopic Mass: 236.0174972Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 64.2
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 110-112 °C
- Boiling Point: 402.2±40.0 °C at 760 mmHg
- Flash Point: 197.0±27.3 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-Chloro-4-(pyridin-2-ylthio)phenylamine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chloro-4-(pyridin-2-ylthio)phenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM366473-250mg |
3-Chloro-4-(pyridin-2-ylsulfanyl)aniline |
524954-88-9 | 95% | 250mg |
$285 | 2022-06-11 | |
| Chemenu | CM366473-1g |
3-Chloro-4-(pyridin-2-ylsulfanyl)aniline |
524954-88-9 | 95% | 1g |
$307 | 2022-06-11 | |
| abcr | AB415301-500 mg |
[3-Chloro-4-(pyridin-2-ylthio)phenyl]amine |
524954-88-9 | 500MG |
€195.40 | 2022-06-10 | ||
| abcr | AB415301-1 g |
[3-Chloro-4-(pyridin-2-ylthio)phenyl]amine |
524954-88-9 | 1g |
€239.00 | 2023-04-24 | ||
| abcr | AB415301-5 g |
[3-Chloro-4-(pyridin-2-ylthio)phenyl]amine |
524954-88-9 | 5g |
€656.50 | 2023-04-24 | ||
| abcr | AB415301-10 g |
[3-Chloro-4-(pyridin-2-ylthio)phenyl]amine |
524954-88-9 | 10g |
€1074.00 | 2023-04-24 | ||
| Enamine | EN300-61913-0.05g |
3-chloro-4-(pyridin-2-ylsulfanyl)aniline |
524954-88-9 | 95.0% | 0.05g |
$56.0 | 2025-02-20 | |
| Enamine | EN300-61913-0.1g |
3-chloro-4-(pyridin-2-ylsulfanyl)aniline |
524954-88-9 | 95.0% | 0.1g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-61913-0.25g |
3-chloro-4-(pyridin-2-ylsulfanyl)aniline |
524954-88-9 | 95.0% | 0.25g |
$119.0 | 2025-02-20 | |
| Enamine | EN300-61913-0.5g |
3-chloro-4-(pyridin-2-ylsulfanyl)aniline |
524954-88-9 | 95.0% | 0.5g |
$187.0 | 2025-02-20 |
3-Chloro-4-(pyridin-2-ylthio)phenylamine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
524954-88-9 (3-Chloro-4-(pyridin-2-ylthio)phenylamine) Related Products
- 25935-62-0(6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine)
- 57191-36-3(Benzenamine, 4-[(6-chloro-2-pyridinyl)thio]-)
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- 106920-23-4(2-((3-Chlorophenyl)thio)pyridine)
- 1019363-62-2(3-chloro-2-(pyridin-2-ylsulfanyl)aniline)
- 190331-33-0(Benzenamine, 4-[(6-chloro-2-quinolinyl)thio]-)
- 33974-29-7(CID 22343611)
- 219865-85-7(3-Pyridinamine,6-[(2,5-dichlorophenyl)thio]-)
- 569658-04-4(BENZENAMINE, 3,5-DICHLORO-4-(4-PYRIDINYLTHIO)-)
- 6450-46-0(11,12c-(Iminoethano)-12cH-benzo[1,10a]phenanthro[4,5-bcd]furan-5(4aH)-one,15-allyl-7-ethyl-6,6a,9,10,11,12-hexahydro-3-methoxy-8-methyl-, hydrochloride(7CI,8CI))
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